Cas no 1873553-11-7 (N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide)

• Product Name: N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide
• CAS No: 1873553-11-7
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 6104338
• PubChem ID: 165721958
• Update Time: 2025-06-15

N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453489
• N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide
• 1873553-11-7

• Inchi： 1S/C11H15NO3S/c1-2-5-12-16(13,14)11-4-3-9-7-15-8-10(9)6-11/h3-4,6,12H,2,5,7-8H2,1H3
• InChI Key： PDEMFBDGYGMAKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2COCC=2C=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8Ų

Additional information on N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide

Exploring N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide (CAS No. 1873553-11-7): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide (CAS No. 1873553-11-7) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique benzofuran core and propyl side chain, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure combines the aromatic stability of benzofuran with the functional versatility of a sulfonamide group, making it a valuable candidate for researchers exploring novel bioactive molecules.

The growing demand for heterocyclic compounds in medicinal chemistry has placed N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide under the spotlight. Recent studies highlight its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. With the rise of precision medicine and AI-driven drug design, this compound's modular structure aligns well with computational approaches to optimize pharmacokinetic properties. Researchers are also investigating its role in sustainable chemistry, as its synthesis can be tailored to minimize waste and energy consumption.

One of the most searched questions in scientific forums revolves around the synthetic routes for CAS No. 1873553-11-7. The compound is typically synthesized via nucleophilic substitution reactions, where the sulfonamide group is introduced to the benzofuran backbone under controlled conditions. Advanced techniques like flow chemistry have been explored to enhance yield and purity, addressing industry needs for scalable production. Environmental concerns have also driven interest in green solvent alternatives for its synthesis, reflecting broader trends in eco-friendly chemical manufacturing.

In material science, the N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide structure has shown promise in organic electronics. Its conjugated system and electron-withdrawing sulfonamide group contribute to tunable optoelectronic properties, relevant for OLEDs and sensor technologies. Startups focusing on flexible electronics are particularly interested in such derivatives for their potential in wearable devices. This dual applicability in pharmaceuticals and advanced materials underscores the compound's interdisciplinary value.

Quality control of CAS No. 1873553-11-7 remains a critical topic, with analytical methods like HPLC-MS and NMR spectroscopy being frequently discussed in quality assurance circles. The compound's stability under various storage conditions is another hot topic, especially for pharmaceutical companies requiring long-term shelf-life data. Recent innovations in crystallization techniques have improved its polymorph control, a key factor in dosage form development.

As the scientific community continues to explore N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide, its patent landscape has become increasingly dynamic. Over 20 patent applications in the past five years reference this compound, primarily in kinase inhibition and neuroprotective agent contexts. This aligns with global health trends focusing on age-related diseases and chronic inflammation. The compound's blood-brain barrier permeability, predicted via in silico models, has further fueled neuroscience applications.

From a commercial perspective, suppliers of CAS No. 1873553-11-7 are responding to market demands for high-purity batches and custom derivatives. The compound's pricing trends reflect its niche status, with contract manufacturing organizations offering gram-to-kilogram scale production. Regulatory compliance remains paramount, with documentation for REACH and GMP standards being frequently requested by buyers in regulated markets.

Looking ahead, N-propyl-1,3-dihydro-2-benzofuran-5-sulfonamide exemplifies how molecular innovation bridges multiple scientific frontiers. Its ongoing evaluation in high-throughput screening libraries and combinatorial chemistry approaches demonstrates the enduring relevance of well-designed heterocyclic scaffolds. As researchers decode its structure-activity relationships with increasing precision, this compound will likely remain a subject of both academic inquiry and industrial development in the coming decade.